Hesperetin 3'-O-β-D-Glucuronide Hesperetin 3'-O-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 150985-66-3
VCID: VC0139165
InChI: InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13-,17-,18-,19+,20-,22+/m0/s1
SMILES: COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula: C22H22O12
Molecular Weight: 478.406

Hesperetin 3'-O-β-D-Glucuronide

CAS No.: 150985-66-3

Cat. No.: VC0139165

Molecular Formula: C22H22O12

Molecular Weight: 478.406

* For research use only. Not for human or veterinary use.

Hesperetin 3'-O-β-D-Glucuronide - 150985-66-3

Specification

CAS No. 150985-66-3
Molecular Formula C22H22O12
Molecular Weight 478.406
IUPAC Name (2S,3S,4S,5R,6S)-6-[5-[(2S)-5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13-,17-,18-,19+,20-,22+/m0/s1
Standard InChI Key PJAUEKWZQWLQSU-ZQUMRXHJSA-N
SMILES COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O

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